Cas no 2567503-65-3 (Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate
• CAS No: 2567503-65-3
• MF: C₁₂H₂₀FNO₃
• MW: 245.290507316589
• MDL: MFCD32878480
• CID: 5656801
• PubChem ID: 155820158
• Update Time: 2025-05-23

Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(2-fluoroacetyl)-, 1,1-dimethylethyl ester
• EN300-27685111
• Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate
• 2567503-65-3

• MDL： MFCD32878480
• Inchi： 1S/C12H20FNO3/c1-12(2,3)17-11(16)14-6-4-9(5-7-14)10(15)8-13/h9H,4-8H2,1-3H3
• InChI Key： TWVCQLUIZZUHRG-UHFFFAOYSA-N
• SMILES： FCC(C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 245.14272166g/mol
• Monoisotopic Mass: 245.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±32.0 °C(Predicted)
• pka: -2.47±0.40(Predicted)

Additional information on Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate

Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate (CAS No. 2567503-65-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate, identified by its CAS number 2567503-65-3, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a tert-butyl group and a 2-fluoroacetyl moiety, has garnered significant attention due to its versatile applications in the synthesis of bioactive molecules.

The structure of Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate encompasses several key functional groups that make it particularly useful in drug development. The piperidine ring, a common pharmacophore in many therapeutic agents, contributes to the compound's solubility and bioavailability. Additionally, the presence of a tert-butyl group enhances stability and reactivity, while the 2-fluoroacetyl group introduces fluorine, a element known for its ability to modulate metabolic pathways and improve drug efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can influence drug distribution, binding affinity, and metabolic stability, making them indispensable in the design of novel therapeutics. Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate exemplifies this trend, as it serves as a crucial building block for synthesizing fluorinated piperidine derivatives with potential therapeutic applications.

One of the most compelling aspects of Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate is its role in the development of central nervous system (CNS) drugs. Piperidine derivatives are frequently employed in the treatment of neurological disorders due to their ability to cross the blood-brain barrier. The fluorine atom in this compound further enhances its suitability for CNS applications by improving its lipophilicity and metabolic resistance.

Recent studies have highlighted the importance of Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By serving as a precursor for fluorinated piperidine-based kinase inhibitors, this compound plays a pivotal role in the development of targeted cancer therapies.

The versatility of Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate extends beyond CNS and oncology applications. It has also been utilized in the synthesis of antiviral and antibacterial agents. The fluoroacetyl group provides a reactive site for further functionalization, allowing chemists to design molecules with enhanced antimicrobial properties. This adaptability makes it an indispensable tool in medicinal chemistry.

The synthesis of Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. Typically, it begins with the condensation of piperidine with ethyl acetoacetate followed by fluorination and tert-butylation. These steps require precise control over reaction conditions to ensure high yield and purity.

In conclusion, Tert-butyl 4-(2-fluoroacetyl)piperidine-1-carboxylate (CAS No. 2567503-65-3) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new uses for fluorinated compounds, the importance of this compound is likely to grow even further.